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Compound of Interest

Compound Name: Metam-sodium

Cat. No.: B121830

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium is a broad-spectrum soil fumigant widely utilized in agricultural research to
control a variety of soil-borne pests, including fungi, nematodes, insects, and weeds.[1] Its
efficacy is attributed to its decomposition in moist soil into the active ingredient methyl
isothiocyanate (MITC), a volatile and potent biocide.[1][2] This document provides detailed
application notes and protocols for the use of metam-sodium in agricultural research trials,
with a focus on safety, application methodologies, and efficacy assessment.

Safety and Handling Protocols

The safe handling of metam-sodium is paramount due to its toxicity.[3][4] Adherence to strict
safety protocols is crucial to minimize exposure risks.

Personal Protective Equipment (PPE): The following PPE is required when handling metam-
sodium products:
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Task Required PPE

- Long-sleeved shirt and long pants[5] -
Chemical-resistant gloves (e.qg., barrier laminate
or Viton =14 mils)[5] - Chemical-resistant

o ) o apron[5] - Protective eyewear (safety glasses

Mixing, Loading, and Application o ) )

with side shields or goggles)[2][5] - Chemical-
resistant footwear[5] - NIOSH-approved
respirator with appropriate cartridges for

pesticides[5]

- Coveralls[5] - Chemical-resistant gloves[5] -
Early-Entry Activities Chemical-resistant footwear[5] - Protective

eyewear[5]

General Handling Precautions:

o Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

e Avoid all personal contact, including inhalation of vapors or mists.[2]

e Do not eat, drink, or smoke in the handling area.[6][7]

e Use a closed system for transferring liquids whenever possible to minimize exposure.[5]
o Ensure an emergency eyewash station and safety shower are readily accessible.[5]

o Store metam-sodium in a cool, dry, and well-ventilated place, away from incompatible
materials like acids and oxidizing agents.[6][8] Contact with acids liberates toxic gas.[2][6]

Mechanism of Action

Metam-sodium itself is not the primary biocidal agent. Its activity relies on its rapid conversion
to methyl isothiocyanate (MITC) in the presence of soil moisture.[2][9]

Conversion to MITC: The chemical reaction for the conversion is as follows: CHzNHCS2Na
(Metam-sodium) + H20 — CHsNCS (MITC) + H2S + NaOH][Z2]
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This conversion is an abiotic decomposition process that is typically completed within an hour
to a day after application, depending on soil conditions.[2][9]

Mode of Action of MITC: MITC is a highly reactive compound that acts as a general biocide. Its
primary mode of action is the inactivation of essential enzymes in target organisms.[2] It
specifically targets sulfhydryl groups (-SH) in amino acids like cysteine, which are crucial
components of many proteins and enzymes.[2] By binding to these groups, MITC disrupts
cellular respiration and other vital metabolic processes, ultimately leading to cell death.[2]

Metam-Sodium
(CHsNHCS:Na)

sis in moist soil Methyl Isothiocyanate (MITC) Reacts with and inactivates @tial Enzymes Disruption of cellular processes Cell Death
(CHsNCS) (with Sulfhydryl Groups)

Click to download full resolution via product page
Caption: Conversion of Metam-Sodium to MITC and its Mode of Action.

Experimental Protocols

1. Soil Fumigation Trial Workflow:

The following workflow outlines the key steps for conducting a soil fumigation trial with metam-

sodium.
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Caption: General Workflow for a Metam-Sodium Soil Fumigation Trial.
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2. Detailed Application Protocols:

Several methods can be used to apply metam-sodium in research trials, each with its own
advantages and considerations.[10]

e Shank Injection:
o Obijective: To inject metam-sodium directly into the soil at a specific depth.
o Equipment: Tractor-mounted shanks and a calibrated pump.

o Procedure:

Calibrate the application equipment to deliver the desired rate of metam-sodium.

Adjust the shank depth to the target soil zone.

Inject the fumigant into the soil.

Immediately seal the soil surface by rolling or tarping to prevent premature volatilization
of MITC.[10]

o Considerations: This method is often less efficacious than water applications due to
challenges in achieving uniform distribution.[11]

e Drip Fumigation (Chemigation):
o Objective: To apply metam-sodium through a drip irrigation system.

o Equipment: Drip irrigation system with appropriate safety check valves and a chemical
injection pump.

o Procedure:

» Ensure the drip irrigation system is functioning correctly and providing uniform water
distribution.

» |nject the calculated amount of metam-sodium into the irrigation water.
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» Continue to run water after the injection is complete to flush the lines and move the
fumigant into the soil profile.

o Considerations: The downward movement of MITC can be facilitated by the amount of
water delivered.[8]

» Sprinkler Application:
o Objective: To apply metam-sodium over the soil surface with irrigation water.
o Equipment: Sprinkler irrigation system and a chemical injection system.
o Procedure:
» Pre-irrigate the plot to achieve the desired soil moisture.
» |nject metam-sodium into the sprinkler system.

= Apply a "water seal" by continuing to irrigate with plain water after the application to
move the fumigant into the soil and seal the surface.[9]

o Considerations: This method can lead to significant volatilization losses if not properly
sealed.[10]

Factors Influencing Efficacy:
The success of metam-sodium application is heavily influenced by several factors:

e Soil Moisture: Adequate soil moisture (60-80% of field capacity) is crucial for the conversion
of metam-sodium to MITC and for pest respiration, making them more susceptible.[2][12]
[13]

o Soil Temperature: Higher soil temperatures can increase the rate of MITC formation and
volatilization.[13][14] The maximum recommended soil temperature is 90°F at a 3-inch
depth.[13]

o Soil Type: Soil texture affects the movement and retention of MITC.[9]
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e Soil Preparation: Proper tillage and management of crop residue are important to ensure

good soil structure and prevent "chimneys" that allow gas to escape.[13]

o Sealing: Effective sealing of the soil surface with tarps or a water seal is critical to retain
MITC in the soil for a sufficient duration to be effective.[9][10]

Data Presentation: Efficacy of Metam-Sodium

The following tables summarize quantitative data on the efficacy of metam-sodium against

various soil-borne pests from different research studies.

Table 1: Efficacy of Metam-Sodium Against Fungal Pathogens

L Efficacy (% Soil
Target Application . .
mortality or TypelCondition Reference
Pathogen Rate .
reduction) s
64% reduction
) (first application), N
Pythium spp. 300 L/ha Not specified [1]
41% (second
application)
) 95% mortality
Fusarium
(single
oxysporum f. sp. ) o »
o 60 pl/g of soil application), 72%  Not specified [1]
radicis-
o (repeated
lycopersici o
applications)
Fungal ) )
75 cm3/mz2 90.6% reduction Greenhouse soil [1]
pathogens
Fusarium Commercial
701 or 935 _ _ _
oxysporum f. sp. ) Failed to reduce fields in
o liters/ha ] [81[15]
radicis- o the disease southwest
o (chemigation) ]
lycopersici Florida
o Significant
Verticillium » o i
) Not specified reduction in Potato fields [11]
dahliae .
disease
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Table 2: Comparative Efficacy of Metam-Sodium and Other Fumigants

Soil
. Target Application  Efficacy (% .
Fumigant . . TypelCondit Reference
Organism Rate reduction) .
ions
Metam- Fungal Greenhouse
) 75 cm3/m? 90.6% ) [1]
sodium pathogens Soil
Methyl Fungal Greenhouse
_ 28 g/m? 96.5% _ [1]
Bromide pathogens soil
Meloidogyne
Metam- incognita,
sodium Pythium )
I , As effective .
combinations  irregulare, - Tifton, GA,
] . ] Not specified as methyl [16]
with 1,3-D Rhizoctonia ) USA
] bromide
and solani,
chloropicrin Cyperus
esculentus
Table 3: Effect of Metam-Sodium on Weed Control
. Application Rate Weed Population
Weed Species Reference

(gallons/acre) Reduction

Total number of
Predominantly weeds declined as the
_ 25, 50, 100 o [17]
chickweed rate of application

increased

Post-Application Procedures

1. Plant-Back Interval: A crucial waiting period, known as the plant-back interval, is required
after metam-sodium application to allow for the dissipation of MITC, which is phytotoxic to

crops.[16] This interval can range from one to four weeks depending on the application rate,
soil conditions, and crop sensitivity.[16]
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2. Bioassay for Phytotoxicity: To ensure the soil is safe for planting, a simple bioassay can be
performed.

e Objective: To determine if phytotoxic residues of the fumigant remain in the soil.[1]
e Procedure:

o Collect a soil sample from the treated plot.

o Place the soil in a container and sow sensitive seeds, such as cress.[1]

o Observe the germination and growth of the seeds.[1] Stunted growth or lack of
germination indicates the presence of residual fumigant.

3. Efficacy Assessment: The effectiveness of the fumigation treatment should be assessed by
comparing pest populations in treated and untreated control plots.

» Soil Sampling: Collect soil samples before and after treatment to quantify pathogen
populations (e.g., colony-forming units for fungi) or nematode counts.[1]

o Weed Counts: Count the number and species of weeds in designated quadrats within each
plot.

e Disease and Pest Incidence: Monitor the crop throughout the growing season for signs and
symptoms of disease or pest damage.

o Crop Yield: Measure the final crop yield to determine the overall impact of the fumigation
treatment.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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